Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†
RSC Advances Pub Date: 2015-06-15 DOI: 10.1039/C5RA07436C
Abstract
In this study, a bi-functionalized magnetic iron oxide composite which was covalently bound by ammonium and phosphonate groups has been employed as a novel sorbent for effective sorption of uranium(VI) from alkaline media. The maximum sorption capacity was observed at pH 9.0 with a capacity of 70.7 mg g−1 at CU(VI)initial = 21.7 mg L−1. The sorption isotherm followed a pseudo-second order kinetic equation and could be described by a Freundlich isotherm. The thermodynamics research showed that the sorption was a feasible and endothermic process. Since the as-prepared material could be separated by magnetic field without filtration and centrifugation, it could be a promising sorbent for highly-efficient removal of U(VI) from alkaline solution.
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